Cas no 52868-19-6 (3,5-Bis(4-chlorophenyl)-4H-1,2,4-triazol-4-amine)

• Product Name: 3,5-Bis(4-chlorophenyl)-4H-1,2,4-triazol-4-amine
• CAS No: 52868-19-6
• MF: C₁₄H₁₀Cl₂N₄
• MW: 305.162000179291
• MDL: MFCD02082685
• CID: 1584473
• PubChem ID: 2768010
• Update Time: 2025-04-21

3,5-Bis(4-chlorophenyl)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine, 3,5-bis(4-chlorophenyl)-
• 3,5-bis(4-chlorophenyl)-4-amino-1,2,4-triazole
• MNSLOKYTBABVMK-UHFFFAOYSA-
• CHEMBL3238002
• AKOS005078956
• 11P-656
• 3,5-bis(4-chlorophenyl)-1,2,4-triazol-4-amine
• bis(4-chlorophenyl)-4H-1,2,4-triazol-4-amine
• bis(4-chlorophenyl)-1,2,4-triazol-4-amine
• 3,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-4-amine
• MFCD02082685
• InChI=1/C14H10Cl2N4/c15-11-5-1-9(2-6-11)13-18-19-14(20(13)17)10-3-7-12(16)8-4-10/h1-8H,17H2
• SCHEMBL12841645
• BDBM50001693
• 52868-19-6
• 3,5-Bis(4-chlorophenyl)-4H-1,2,4-triazol-4-amine

• MDL： MFCD02082685
• Inchi： 1S/C14H10Cl2N4/c15-11-5-1-9(2-6-11)13-18-19-14(20(13)17)10-3-7-12(16)8-4-10/h1-8H,17H2
• InChI Key： MNSLOKYTBABVMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(C2C=CC(=CC=2)Cl)N1N

Computed Properties

• Exact Mass: 304.0285
• Monoisotopic Mass: 304.0282517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73